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Compound of Interest

4-METHYLTHIOPHENE 2-
YLMETHANOL

Cat. No.: B1304813

Compound Name:

Technical Guide: 4-Methylthiophene-2-
ylmethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methylthiophene-2-yImethanol
(CAS No: 74395-18-9), a key heterocyclic building block in organic and medicinal chemistry.
This document details its chemical structure, physicochemical properties, a detailed
experimental protocol for its synthesis, and its applications in drug discovery and development.

Core Compound Information

4-Methylthiophene-2-ylmethanol is a substituted thiophene derivative that serves as a valuable
intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries.[1] Its structure features a thiophene ring, which is a recognized
privileged scaffold in medicinal chemistry, with a methyl group at the 4-position and a
hydroxymethyl group at the 2-position.

Chemical Structure:
e IUPAC Name: (4-Methylthiophen-2-yl)ymethanol

e CAS Number: 74395-18-9
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e Molecular Formula: CeHsOS

e SMILES:Cclcc(cs1l)CO

Physicochemical Data

While specific experimental data for 4-methylthiophene-2-ylmethanol is not extensively
published, the properties of its immediate precursor, 4-methylthiophene-2-carboxaldehyde, are
well-documented and provide a useful reference.

Property 4-Methylthiophene-2- 4-Methylthiophene-2-
carboxaldehyde ylmethanol

CAS Number 6030-36-0 74395-18-9[1]

Molecular Weight 126.18 g/mol 128.20 g/mol

Molecular Formula CeHeOS CeHsOS

Boiling Point 88-92 °C at 5 mmHg Data not available

Density 1.025 g/mL at 25 °C Data not available

Refractive Index (n20/D) 1.578 Data not available

Appearance Liquid Data not available

Experimental Protocols: Synthesis

A common and efficient method for the synthesis of 4-methylthiophene-2-ylmethanol is the
reduction of its corresponding aldehyde, 4-methylthiophene-2-carboxaldehyde. Sodium
borohydride (NaBHa4) is a mild and selective reducing agent suitable for this transformation.[2]

[3]

Reaction Scheme:
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Synthesis of 4-Methylthiophene-2-ylmethanol

4-Methylthiophene-2-carboxaldehyde Stir at 0°C to RT 2 + NaBH4 L T | =
(in Methanol) (4-Methylthiophen-2-yl)methanol

Click to download full resolution via product page

Caption: Synthesis of 4-methylthiophene-2-ylmethanol via reduction of the corresponding
aldehyde.

Detailed Methodology:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-
methylthiophene-2-carboxaldehyde (1.0 eq) in methanol (10 volumes). Cool the solution to O
°C in an ice bath.

» Addition of Reducing Agent: To the stirred solution, add sodium borohydride (NaBHa4) (1.2
eq) portion-wise, maintaining the temperature below 10 °C.

» Reaction Progression: After the addition is complete, remove the ice bath and allow the
mixture to stir at room temperature for 4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add
agueous ammonium chloride (NHa4Cl) solution or 1N HCI to quench the excess NaBHa.[3]
Stir for an additional 30 minutes.

o Extraction: Extract the resulting mixture with dichloromethane (DCM) or ethyl acetate (2 x 10
volumes).

e Washing and Drying: Combine the organic layers and wash with water and then with brine
solution. Dry the organic layer over anhydrous sodium sulfate (NazS0Oa).

« Purification: Filter the drying agent and concentrate the solvent under reduced pressure to
yield the crude product. The product can be further purified by column chromatography on
silica gel if necessary.
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Applications in Drug Development

Thiophene and its derivatives are considered privileged structures in medicinal chemistry due
to their wide range of biological activities. They are often used as bioisosteres for phenyl rings,
offering modulated physicochemical properties and metabolic profiles.

» Scaffold for Bioactive Molecules: The thiophene nucleus is present in numerous FDA-
approved drugs with diverse therapeutic applications, including anti-inflammatory,
antimicrobial, and anticancer agents.

 Building Block for Novel Compounds: As a functionalized thiophene, 4-methylthiophene-2-
ylmethanol serves as a crucial starting material for the synthesis of more complex
heterocyclic compounds. The hydroxymethyl group provides a reactive handle for various
chemical transformations, such as etherification, esterification, and conversion to halides,
enabling its incorporation into larger drug candidates.[1]

Logical Workflow

The following diagram illustrates the logical workflow from the precursor to the final product and
its potential application in the synthesis of advanced pharmaceutical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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